Cas no 688305-74-0 (3-phenylazetidin-3-amine)
3-phenylazetidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Azetidinamine,3-phenyl-(9CI)
- 3-phenylazetidin-3-amine
- SCHEMBL8942090
- EN300-1601473
- AKOS006237911
- 3-amino-3-phenylazetidine
- 688305-74-0
- 3-Azetidinamine, 3-phenyl-
- DB-282849
-
- Inchi: 1S/C9H12N2/c10-9(6-11-7-9)8-4-2-1-3-5-8/h1-5,11H,6-7,10H2
- InChI Key: GCZVXMPQTCSBJC-UHFFFAOYSA-N
- SMILES: N1CC(C2C=CC=CC=2)(C1)N
Computed Properties
- Exact Mass: 148.100048391g/mol
- Monoisotopic Mass: 148.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 38Ų
3-phenylazetidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1601473-50mg |
3-phenylazetidin-3-amine |
688305-74-0 | 50mg |
$1393.0 | 2023-09-23 | ||
| Enamine | EN300-1601473-100mg |
3-phenylazetidin-3-amine |
688305-74-0 | 100mg |
$1459.0 | 2023-09-23 | ||
| Enamine | EN300-1601473-250mg |
3-phenylazetidin-3-amine |
688305-74-0 | 250mg |
$1525.0 | 2023-09-23 | ||
| Enamine | EN300-1601473-500mg |
3-phenylazetidin-3-amine |
688305-74-0 | 500mg |
$1591.0 | 2023-09-23 | ||
| Enamine | EN300-1601473-1000mg |
3-phenylazetidin-3-amine |
688305-74-0 | 1000mg |
$1658.0 | 2023-09-23 | ||
| Enamine | EN300-1601473-2500mg |
3-phenylazetidin-3-amine |
688305-74-0 | 2500mg |
$3249.0 | 2023-09-23 | ||
| Enamine | EN300-1601473-5000mg |
3-phenylazetidin-3-amine |
688305-74-0 | 5000mg |
$4806.0 | 2023-09-23 | ||
| Enamine | EN300-1601473-10000mg |
3-phenylazetidin-3-amine |
688305-74-0 | 10000mg |
$7128.0 | 2023-09-23 | ||
| Enamine | EN300-1601473-0.05g |
3-phenylazetidin-3-amine |
688305-74-0 | 0.05g |
$1393.0 | 2023-05-25 | ||
| Enamine | EN300-1601473-0.1g |
3-phenylazetidin-3-amine |
688305-74-0 | 0.1g |
$1459.0 | 2023-05-25 |
3-phenylazetidin-3-amine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 3-phenylazetidin-3-amine
3-Phenylazetidin-3-Amine: A Comprehensive Overview
3-Phenylazetidin-3-Amine, also known by its CAS registry number CAS No. 688305-74-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a phenyl group attached to an azetidine ring, has been the subject of extensive research due to its potential applications in drug discovery and material science.
The structural uniqueness of 3-Phenylazetidin-3-Amine lies in its azetidine ring, a four-membered ring containing one nitrogen atom. This structure imparts the compound with interesting chemical properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.
One of the most promising areas of research involving 3-Phenylazetidin-3-Amine is its application in drug design. Scientists have explored its potential as a lead compound for developing inhibitors targeting various enzymes and receptors. For instance, recent findings suggest that derivatives of this compound may exhibit potent inhibitory activity against certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders.
In addition to its pharmacological applications, 3-Phenylazetidin-3-Amine has also been investigated for its role in materials science. Researchers have examined its ability to form self-assembled structures under specific conditions, which could be harnessed for creating advanced materials with tailored properties. These studies underscore the compound's versatility and its potential impact across multiple scientific disciplines.
The synthesis of 3-Phenylazetidin-3-Amine has been optimized through various methodologies, with recent advancements focusing on green chemistry principles. These methods aim to minimize environmental impact while ensuring high yields and purity. For example, catalytic asymmetric synthesis approaches have been employed to construct the chiral centers present in this compound, enabling access to enantiomerically pure forms that are crucial for pharmacological studies.
Beyond its synthetic applications, the biological activity of 3-Phenylazetidin-3-Amine has been thoroughly investigated. Preclinical studies have demonstrated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an antitumor agent. Furthermore, ongoing research is exploring its effects on neurodegenerative diseases, where modulation of specific neuronal pathways could offer therapeutic benefits.
In terms of market applications, 3-Phenylazetidin-3-Amine is increasingly being recognized as a valuable intermediate in the pharmaceutical industry. Its role in the synthesis of complex molecules with intricate architectures highlights its importance in drug development pipelines. Additionally, the compound's unique properties make it a candidate for use in agrochemicals and specialty chemicals, further broadening its industrial relevance.
The environmental impact and safety profile of 3-CAS No. 688305740-phenylazetidine derivatives have also been subjects of recent scrutiny. Regulatory bodies and industry stakeholders are actively evaluating their toxicity profiles to ensure compliance with global safety standards. These efforts are crucial for maintaining public trust and ensuring sustainable practices in chemical manufacturing.
In conclusion, 3-CAS No. 688305740-phenylazetidine amine stands at the intersection of cutting-edge research and industrial application. Its structural versatility, coupled with advancements in synthetic methodologies and biological insights, positions it as a key player in future scientific endeavors. As research continues to uncover new dimensions of this compound's potential, it is poised to make significant contributions across diverse fields.
688305-74-0 (3-phenylazetidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)